Benzyl 4-hydroxyazepane-1-carboxylate
Overview
Description
Benzyl 4-hydroxyazepane-1-carboxylate is a chemical compound with the molecular formula C14H19NO3 and a molecular weight of 249.31 . It is typically stored in a dry environment and has a physical form of oil .
Molecular Structure Analysis
The InChI code for Benzyl 4-hydroxyazepane-1-carboxylate is1S/C14H19NO3/c16-13-7-4-9-15 (10-8-13)14 (17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
. This code provides a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Benzyl 4-hydroxyazepane-1-carboxylate has a molecular weight of 249.31 . It is an oil-like substance that should be stored in a dry environment . The boiling point data is not available .Scientific Research Applications
Chiral Supercritical Fluid Chromatography
A study by Carry et al. (2013) explored the isolation and characterization of (S)-(+)-tert-butyl-3-hydroxyazepane-1-carboxylate using chiral supercritical fluid chromatography (SFC). The study demonstrated the transformation of this compound into known (R)-(−)-benzyl-3-hydroxyazepane-1-carboxylate, which is related to Benzyl 4-hydroxyazepane-1-carboxylate, underlining the significance of this method in preparing enantiomerically pure substances (Carry, J., Brohan, E., Perron, S., & Bardouillet, P.-E., 2013).
Hydrophilic Aliphatic Polyesters
In the field of polymer chemistry, Trollsås et al. (2000) described the synthesis and copolymerization of new cyclic esters containing protected functional groups. One of the key steps involved the monoprotection of 1,4-cyclohexanediol by benzylation, a process closely related to the synthesis of Benzyl 4-hydroxyazepane-1-carboxylate. This research contributes to the development of hydrophilic aliphatic polyesters (Trollsås, M., Lee, V., Mecerreyes, D., Löwenhielm, P., Möller, M., Miller, R. D., & Hedrick, J., 2000).
Hydrogen-Bonded Assembly in Benzazepine Derivatives
Guerrero et al. (2014) studied the hydrogen-bonded assembly in benzazepine derivatives, including compounds related to Benzyl 4-hydroxyazepane-1-carboxylate. Their work provides insight into the structural chemistry of benzazepine derivatives and their potential applications in various fields (Guerrero, S. A., Sanabria, C. M., Palma, A., Cobo, J., & Glidewell, C., 2014).
Enantioselective Synthesis
Campbell et al. (2009) reported the enantioselective synthesis of benzyl derivatives as intermediates for potent antagonists, highlighting the role of benzyl-related compounds in medicinal chemistry. This study underscores the utility of Benzyl 4-hydroxyazepane-1-carboxylate derivatives in synthesizing specific pharmacological agents (Campbell, C., Hassler, C., Ko, S., Voss, M., Guaciaro, M., Carter, P., & Cherney, R., 2009).
Intramolecular Hydrofunctionalization of Allenes
Zhang et al. (2006) conducted research on the intramolecular hydrofunctionalization of allenes using benzyl derivatives. This study is relevant in the context of chemical transformations involving benzyl compounds, including Benzyl 4-hydroxyazepane-1-carboxylate, and their applications in organic synthesis (Zhang, Z., Liu, C., Kinder, R., Han, X., Qian, H., & Widenhoefer, R., 2006).
Ester Cleavage Properties in Surfactant Micelles
Bhattacharya and Kumar (2005) explored the ester cleavage properties of hydroxybenzotriazole derivatives, providing insights into the chemical behavior of similar benzyl derivatives in surfactant micelles. This research contributes to our understanding of the reactivity of Benzyl 4-hydroxyazepane-1-carboxylate in different chemical environments (Bhattacharya, S., & Praveen Kumar, V., 2005).
Synthesis of 1-Benzazepines
Suh et al. (2017) described the synthesis of 1-benzazepines, highlighting a pathway that may be relevant for the synthesis and applications of Benzyl 4-hydroxyazepane-1-carboxylate derivatives. Their research adds to the knowledge of synthesizing complex organic molecules (Suh, C. W., Kwon, S. J., & Kim, D., 2017).
Safety and Hazards
The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335 . These codes correspond to various hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335). The safety data sheet (SDS) for this compound can provide more detailed safety information .
properties
IUPAC Name |
benzyl 4-hydroxyazepane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c16-13-7-4-9-15(10-8-13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXUQWPNVHGPQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCN(C1)C(=O)OCC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70659428 | |
Record name | Benzyl 4-hydroxyazepane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-hydroxyazepane-1-carboxylate | |
CAS RN |
648418-25-1 | |
Record name | Benzyl 4-hydroxyazepane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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